Cas no 403503-73-1 ((2S)-4,4-difluoropiperidine-2-carboxylic acid)

(2S)-4,4-Difluoropiperidine-2-carboxylic acid is a chiral piperidine derivative featuring a difluorinated ring and a carboxylic acid functional group. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The stereospecific (2S) configuration ensures precise enantiomeric control, which is critical for applications requiring high chiral purity. The presence of difluorination enhances metabolic stability and influences physicochemical properties, making it advantageous for drug design. Its carboxylic acid moiety allows for further functionalization, enabling versatile derivatization in medicinal chemistry. This compound is well-suited for research in protease inhibitors, peptidomimetics, and other therapeutic agents.

(2S)-4,4-difluoropiperidine-2-carboxylic acid structure

403503-73-1 structure

Product Name:(2S)-4,4-difluoropiperidine-2-carboxylic acid

CAS No:403503-73-1

MF:C₆H₉F₂NO₂

MW:165.13796877861

CID:325910

PubChem ID:45082550

Update Time:2025-05-28

(2S)-4,4-difluoropiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Piperidinecarboxylicacid, 4,4-difluoro-, (2S)-
- (2S)-4,4-difluoropiperidine-2-carboxylic acid
- 2-Piperidinecarboxylicacid,4,4-difluoro-,(2S)-(9CI)
- (S)-4,4-difluoropiperidine-2-carboxylic acid
- CS-0040817
- 2-piperidinecarboxylic acid,4,4-difluoro-,(2s)-
- 403503-73-1
- DTXSID70665286
- starbld0018474
- Inchi： 1S/C6H9F2NO2/c7-6(8)1-2-9-4(3-6)5(10)11/h4,9H,1-3H2,(H,10,11)/t4-/m0/s1
- InChI Key： GEKRVNGNCNQGJM-BYPYZUCNSA-N
- SMILES： FC1(CCN[C@H](C(=O)O)C1)F

Computed Properties

Exact Mass: 165.06
Monoisotopic Mass: 165.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 49.3A^2

Experimental Properties

Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 268.3±40.0 ºC (760 Torr),
Flash Point: 116.0±27.3 ºC,
Solubility: Soluble (301 g/l) (25 º C),

(2S)-4,4-difluoropiperidine-2-carboxylic acid Pricemore >>

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